Cas no 1261685-08-8 (3-Bromo-2-nitromandelic acid)

• Product Name: 3-Bromo-2-nitromandelic acid
• CAS No: 1261685-08-8
• MF: C₈H₆BrNO₅
• MW: 276.04094171524
• CID: 4942772
• Update Time: 2025-05-20

3-Bromo-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-nitromandelic acid

• Inchi： 1S/C8H6BrNO5/c9-5-3-1-2-4(6(5)10(14)15)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： HWOXBIWQQRVYOP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 103

Additional information on 3-Bromo-2-nitromandelic acid

Comprehensive Guide to 3-Bromo-2-nitromandelic acid (CAS No. 1261685-08-8): Properties, Applications, and Market Insights

3-Bromo-2-nitromandelic acid (CAS No. 1261685-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitromandelic acid derivative is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for 3-Bromo-2-nitromandelic acid suppliers or inquire about its synthesis methods, reflecting its growing relevance in advanced applications.

The molecular structure of 3-Bromo-2-nitromandelic acid features a bromine substituent and a nitro group attached to a mandelic acid backbone. This configuration contributes to its reactivity and versatility in organic synthesis. Recent studies highlight its potential in developing novel pharmaceutical intermediates, particularly in the design of chiral compounds. The compound's CAS number 1261685-08-8 serves as a critical identifier for researchers seeking precise chemical data.

One of the most searched questions about 3-Bromo-2-nitromandelic acid relates to its solubility and stability under various conditions. Laboratory tests indicate that it exhibits moderate solubility in polar organic solvents, which is crucial for its handling in chemical reactions. The presence of both electron-withdrawing groups (nitro and bromo) makes it an interesting subject for mechanistic studies in organic chemistry.

In the pharmaceutical sector, 3-Bromo-2-nitromandelic acid has shown promise as a building block for active pharmaceutical ingredients (APIs). Its structural features allow for diverse chemical modifications, enabling the creation of compounds with potential biological activity. The growing demand for custom synthesis of this compound reflects its importance in drug discovery pipelines.

The global market for specialty chemicals like 3-Bromo-2-nitromandelic acid has expanded significantly, driven by increased R&D investment in precision medicine. Industry reports suggest a steady rise in inquiries about CAS 1261685-08-8 from research institutions and pharmaceutical companies. This trend aligns with the broader search for innovative chemical intermediates that can accelerate therapeutic development.

Quality control is another frequently searched topic regarding 3-Bromo-2-nitromandelic acid. Analytical methods such as HPLC and NMR spectroscopy are essential for verifying the purity of this compound, especially when used in sensitive applications. Suppliers emphasizing high-purity grades of this chemical often rank higher in search engine results, highlighting the importance of quality in this niche market.

Environmental and safety considerations for handling 3-Bromo-2-nitromandelic acid are also common search queries. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when working with this compound. The scientific community continues to explore green chemistry approaches for its synthesis, reflecting the industry's shift toward sustainable practices.

Recent publications have explored the catalytic applications of derivatives of 3-Bromo-2-nitromandelic acid, particularly in asymmetric synthesis. This aligns with current research trends focusing on chiral catalysis and stereoselective reactions. The compound's structural features make it a candidate for developing new catalytic systems in organic transformations.

For researchers considering scale-up production of 3-Bromo-2-nitromandelic acid, process optimization is a key consideration. Search data shows growing interest in cost-effective synthesis routes and purification techniques for this compound. These practical aspects are crucial for bridging the gap between laboratory-scale research and industrial applications.

The future outlook for 3-Bromo-2-nitromandelic acid (CAS No. 1261685-08-8) appears promising, with potential applications extending beyond traditional chemistry. Emerging fields like materials science and bioconjugation chemistry may find uses for this versatile compound. As research continues, we anticipate new discoveries that will further expand the utility of this interesting nitromandelic acid derivative in scientific and industrial applications.